Cas no 131086-97-0 (6H-Dibenzo[b,d]pyran-6-one,3,7-dihydroxy-)

• Product Name: 6H-Dibenzo[b,d]pyran-6-one,3,7-dihydroxy-
• CAS No: 131086-97-0
• MF: C₁₃H₈O₄
• MW: 228.200223922729
• CID: 228406
• PubChem ID: 5488049
• Update Time: 2025-04-19

6H-Dibenzo[b,d]pyran-6-one,3,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,3,7-dihydroxy-
• 6H-Dibenzo(b,d)pyran-6-one, 3,7-dihydroxy-
• 3,7-dihydroxybenzo[c]chromen-6-one
• DTXSID10156885
• 131086-97-0

• Inchi： 1S/C13H8O4/c14-7-4-5-8-9-2-1-3-10(15)12(9)13(16)17-11(8)6-7/h1-6,14-15H
• InChI Key： CJXANWCSMBKJHE-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2C2C=CC(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 228.04224
• Monoisotopic Mass: 228.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.516
• Boiling Point: 494.2°Cat760mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.717
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives